2-Fluorodexetimide

• CAS RN: 131948-18-0
• Molecular Formula: C23H25FN2O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: (3S)-3-[1-[(2-(18F)fluoranylphenyl)methyl]piperidin-4-yl]-3-phenylpiperidine-2,6-dione
• InChI: InChI=1S/C23H25FN2O2/c24-20-9-5-4-6-17(20)16-26-14-11-19(12-15-26)23(18-7-2-1-3-8-18)13-10-21(27)25-22(23)28/h1-9,19H,10-16H2,(H,25,27,28)/t23-/m1/s1/i24-1
• InChI Key: UJOLPANGBUCHRV-PCDXLLNQSA-N
• Isomeric SMILES: C1CN(CCC1[C@@]2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=CC=C4[18F]
• SMILES: C1CN(CCC1C2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=CC=C4F
• synonyms: 2-fluorodexetimide

Description

2-Fluorodexetimide is a compound that has been studied for its potential use in scientific research. It is a derivative of dexetimide, a drug that has been used as a sedative and anxiolytic agent. 2-Fluorodexetimide has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied. In

Mechanism Of Action

The mechanism of action of 2-Fluorodexetimide is not fully understood. However, it is believed to act on the GABA-A receptor, which is a neurotransmitter receptor that is involved in the regulation of anxiety, sleep, and seizures. It is thought to enhance the binding of GABA to the receptor, leading to an increase in inhibitory neurotransmission.

Biochemical And Physiological Effects

2-Fluorodexetimide has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to increase slow-wave sleep in rats. Additionally, it has been shown to decrease the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Fluorodexetimide in lab experiments is its anxiolytic and sedative effects, which can be useful in studying anxiety and sleep disorders. Additionally, it has been shown to have anticonvulsant effects, which can be useful in studying epilepsy. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for the study of 2-Fluorodexetimide. One direction is to further investigate its mechanism of action and its effects on neurotransmitter systems. Another direction is to study its potential use in treating anxiety disorders, insomnia, and epilepsy. Additionally, it could be studied in combination with other drugs to determine if it has synergistic effects. Overall, 2-Fluorodexetimide has potential as a tool for scientific research, and further studies are needed to fully understand its effects and potential uses.

Synthesis Methods

There are several methods for synthesizing 2-Fluorodexetimide. One method involves the reaction of dexetimide with hydrofluoric acid and acetic anhydride. Another method involves the reaction of 2-fluoroacetophenone with dexetimide in the presence of a base. The yield of the synthesis method varies depending on the method used.

Scientific Research Applications

2-Fluorodexetimide has been studied for its potential use in scientific research. It has been shown to have anxiolytic and sedative effects in animal models. It has also been studied for its potential use in treating anxiety disorders and insomnia. Additionally, it has been shown to have anticonvulsant effects in animal models.